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Compound Name: Z-Gly-Gly-Arg-AMC TFA

Cat. No.: B10825414 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the fluorogenic substrate

Z-Gly-Gly-Arg-AMC, with a specific focus on its application in the study of urokinase

(urokinase-type plasminogen activator, uPA). This document details the substrate's core

properties, provides a robust experimental protocol for its use in urokinase activity assays, and

illustrates the key signaling pathways involving urokinase.

Core Properties of Z-Gly-Gly-Arg-AMC
Z-Gly-Gly-Arg-AMC is a synthetic peptide substrate widely used for the sensitive and

continuous assay of urokinase and other serine proteases such as thrombin and tissue-type

plasminogen activator.[1][2][3][4][5] The substrate consists of a tripeptide sequence, Glycyl-

glycyl-arginine, which is recognized by the enzyme. The N-terminus is protected by a

benzyloxycarbonyl (Z) group, and the C-terminus is conjugated to a fluorescent reporter, 7-

amino-4-methylcoumarin (AMC).

The enzymatic cleavage of the amide bond between arginine and AMC by urokinase releases

the highly fluorescent AMC molecule.[2] The rate of this reaction is directly proportional to the

urokinase activity and can be monitored in real-time by measuring the increase in fluorescence.

Quantitative Data Summary
The following tables summarize the key quantitative data for Z-Gly-Gly-Arg-AMC.
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Table 1: Physicochemical Properties

Property Value Reference

Molecular Formula C₂₈H₃₃N₇O₇ (free base) [2]

Molecular Weight 579.60 g/mol (free base)

C₂₈H₃₃N₇O₇ · HCl [2]

616.07 g/mol (HCl salt) [2]

CAS Number 66216-78-2 (free base) [2]

102601-58-1 (HCl salt) [2]

Appearance White to off-white solid [3]

Purity ≥95% by HPLC [3]

Table 2: Fluorometric Properties

Property Value Reference

Excitation Wavelength (λex) 360-380 nm [1]

Emission Wavelength (λem) 440-460 nm [1]

Table 3: Solubility and Storage

Property Details Reference

Solubility
Soluble in water, ethanol, and

DMSO
[3]

Storage (Solid)
Store at -20°C, protected from

moisture.
[2]

Storage (in Solution)

Aliquot and store at -20°C or

-80°C. Avoid repeated freeze-

thaw cycles.

[6]
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Table 4: Kinetic Parameters for Urokinase

Parameter Value Reference

Km
Not available in the searched

literature.

kcat
Not available in the searched

literature.

kcat/Km
Not available in the searched

literature.

Note: While Z-Gly-Gly-Arg-AMC is a well-established substrate for urokinase, specific kinetic

constants (Km, kcat) were not found in the reviewed literature. Researchers may need to

determine these parameters empirically for their specific assay conditions.

Experimental Protocols
This section provides a detailed methodology for a standard urokinase activity assay using Z-

Gly-Gly-Arg-AMC in a 96-well plate format.

Reagent Preparation
Urokinase Assay Buffer: A common buffer is Tris-HCl (e.g., 50 mM, pH 7.5-8.5) containing

NaCl (e.g., 100 mM) and a stabilizing agent like 0.01% (v/v) Tween-20. The optimal pH for

soluble urokinase activity is around 8.5.

Z-Gly-Gly-Arg-AMC Stock Solution: Prepare a concentrated stock solution (e.g., 10 mM) by

dissolving the substrate in a suitable solvent such as DMSO or water. Store this stock

solution in aliquots at -20°C.

Z-Gly-Gly-Arg-AMC Working Solution: On the day of the experiment, dilute the stock solution

to the desired final concentration (e.g., 100 µM) in the Urokinase Assay Buffer. Protect the

working solution from light.

Urokinase Standard: Reconstitute purified urokinase in the assay buffer to a known

concentration to generate a standard curve.
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Samples: Prepare biological samples (e.g., cell lysates, conditioned media) in the assay

buffer.

Urokinase Activity Assay Protocol
Prepare the 96-well plate: Use a black, flat-bottom 96-well plate suitable for fluorescence

measurements.

Add Standards and Samples:

Add a series of dilutions of the urokinase standard to wells to generate a standard curve.

Add your experimental samples to separate wells.

Include a "no enzyme" control (assay buffer only) to measure background fluorescence.

The final volume in each well before adding the substrate should be consistent (e.g., 50

µL).

Initiate the Reaction: Add the Z-Gly-Gly-Arg-AMC working solution to all wells to initiate the

enzymatic reaction. The final volume in each well should now be uniform (e.g., 100 µL).

Incubation: Incubate the plate at a constant temperature (e.g., 37°C), protected from light.

Fluorescence Measurement:

Measure the fluorescence intensity at regular intervals (e.g., every 1-5 minutes) for a set

period (e.g., 30-60 minutes) using a fluorescence plate reader.

Set the excitation wavelength to ~380 nm and the emission wavelength to ~460 nm.

Data Analysis:

Subtract the background fluorescence from all readings.

Determine the rate of reaction (change in fluorescence over time) for each well.

Plot the reaction rates of the urokinase standards against their known concentrations to

generate a standard curve.
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Use the standard curve to determine the urokinase activity in your experimental samples.

Signaling Pathways and Experimental Workflow
Urokinase Signaling Pathway
Urokinase plays a critical role in extracellular matrix degradation and cell signaling. Upon

binding to its receptor, uPAR, it initiates a cascade of events that influence cell migration,

proliferation, and survival. This signaling is often integrated with other pathways, such as those

involving integrins and G-protein coupled receptors.
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Caption: Urokinase signaling cascade initiated by uPA binding to its receptor uPAR.

Experimental Workflow for Urokinase Activity Assay
The following diagram illustrates a typical workflow for measuring urokinase activity using the

Z-Gly-Gly-Arg-AMC substrate.
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Caption: A typical experimental workflow for a urokinase activity assay.
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This technical guide provides essential information for researchers utilizing the Z-Gly-Gly-Arg-

AMC substrate to study urokinase. By following the detailed protocols and understanding the

underlying biochemical principles and signaling pathways, scientists can effectively employ this

tool in their research and drug discovery efforts.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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